1-((2-((2,5-Difluorophenyl)amino)thiazol-4-yl)methyl)pyrrolidine-2,5-dione hydrochloride

• IUPAC Name: 1-[[2-(2,5-difluoroanilino)-1,3-thiazol-4-yl]methyl]pyrrolidine-2,5-dione;hydrochloride
• InChI: InChI=1S/C14H11F2N3O2S.ClH/c15-8-1-2-10(16)11(5-8)18-14-17-9(7-22-14)6-19-12(20)3-4-13(19)21;/h1-2,5,7H,3-4,6H2,(H,17,18);1H
• InChI Key: GKLCMIFTNMYOSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2=CSC(=N2)NC3=C(C=CC(=C3)F)F.Cl
• Molecular Formula: C14H12ClF2N3O2S
• Molecular Weight: 359.8 g/mol

Description

The compound is a derivative of pyrrolidine-2,5-dione. Pyrrolidine-2,5-dione is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The five-membered pyrrolidine ring is one of the nitrogen heterocycles.

Synthesis Analysis

The synthesis of such compounds often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, a thiazole ring, and a difluorophenyl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the pyrrolidine and thiazole rings. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antifungal Potential

Thiazoles also exhibit antifungal activity. Abafungin, a thiazole-containing antifungal drug, is one example. .

Antitumor and Cytotoxic Effects

Thiazoles have shown promise as antitumor and cytotoxic agents. . Further investigations into your compound’s cytotoxic potential are warranted.

Anti-Inflammatory Properties

While not directly studied for your compound, thiazoles can play a role in regulating inflammation. .

Antiviral Applications

Thiazoles have been explored as potential antiviral agents. Ritonavir, an antiretroviral drug, contains a thiazole moiety. .

Other Applications

Thiazoles are versatile and serve as parent materials for various chemical compounds, including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators. .

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that thiazole derivatives can undergo electrophilic substitution at the c-5 atom and nucleophilic substitution at the c-2 atom . This allows them to interact with various biological targets and exert their effects.

Biochemical Pathways

Thiazole derivatives have been found to affect a wide range of biological activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

It’s known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This could influence the compound’s bioavailability and distribution within the body.

Result of Action

Thiazole derivatives have been found to have a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . This suggests that the compound could have multiple effects at the molecular and cellular level.

Safety and Hazards

As a general safety measure, avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Avoid prolonged or repeated exposure. Remove contaminated clothing and wash before reuse. Wash thoroughly after handling.

Future Directions

The future directions in the research of such compounds could involve the design of new pyrrolidine compounds with different biological profiles. The introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates.